Cas no 1251584-92-5 (6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1251584-92-5
• MF: C₁₉H₁₅FN₄O₂
• MW: 350.346407175064
• CID: 5396733
• Update Time: 2025-11-05

6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-propyl-3-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-4(1H)-quinolinone
• 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H15FN4O2/c1-2-9-24-11-15(17(25)14-10-13(20)3-4-16(14)24)19-22-18(23-26-19)12-5-7-21-8-6-12/h3-8,10-11H,2,9H2,1H3
• InChI Key： IQMVFALOBDYDJZ-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3C=CN=CC=3)N=2)=C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.4±60.0 °C(Predicted)
• pka: 1.03±0.70(Predicted)

Additional information on 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1251584-92-5)

The compound 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1251584-92-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a fluoroquinolone core with a 1,2,4-oxadiazole moiety linked to a pyridine ring, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new possibilities in targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for treatments targeting kinases, GPCRs, and other key proteins. The presence of the 1,2,4-oxadiazole scaffold in this compound is noteworthy, as this heterocycle is known for its metabolic stability and ability to mimic peptide bonds, enhancing its potential as a bioisostere. Additionally, the fluoroquinolone backbone is associated with antimicrobial and anti-inflammatory properties, suggesting broader applications beyond its initial scope.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one?" The synthesis typically involves multi-step reactions, including cyclization of the oxadiazole ring and subsequent coupling with the fluoroquinolone core. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity, reflecting the growing trend toward green chemistry in pharmaceutical manufacturing.

The compound's physicochemical properties, such as solubility, logP, and metabolic stability, are critical for its development as a drug candidate. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinity toward various targets. These in silico approaches align with the increasing use of AI-driven drug discovery, a hot topic in the pharmaceutical industry. Researchers are also investigating its potential in combination therapies, particularly in addressing drug-resistant pathogens or complex diseases like cancer.

Another area of interest is the compound's patent landscape. A search for "CAS 1251584-92-5 patent applications" reveals active research in its derivatives for treating inflammatory and neurodegenerative disorders. This aligns with the broader trend of repurposing existing scaffolds for new indications, a strategy that reduces development time and costs. The inclusion of a pyridine ring further expands its utility, as this motif is prevalent in FDA-approved drugs targeting the central nervous system.

From a regulatory perspective, the compound's safety profile is under scrutiny, with studies focusing on its ADME (absorption, distribution, metabolism, excretion) properties. The fluoro substituent, while enhancing bioavailability, requires careful evaluation for potential off-target effects. This underscores the importance of toxicology studies in early-stage development, a topic frequently discussed in preclinical research forums.

In conclusion, 6-fluoro-1-propyl-3-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one represents a compelling case study in modern drug design. Its multifaceted chemistry and therapeutic potential make it a subject of ongoing research, particularly in the context of personalized medicine and targeted therapy. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the next generation of pharmaceuticals.